![molecular formula C12H16N2O4S B6645454 1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid](/img/structure/B6645454.png)
1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid, also known as MSPC, is a chemical compound that has gained significant attention in the field of scientific research. MSPC is a piperidine derivative that has been synthesized through various methods and has been studied for its potential biological and pharmacological properties. In
Mechanism of Action
The exact mechanism of action of 1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid is not fully understood, but studies suggest that it may exert its biological effects through the inhibition of certain enzymes or signaling pathways. For example, studies have shown that this compound can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. Inhibition of MMP activity has been shown to have antitumor and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its antitumor and anti-inflammatory activities, this compound has been shown to have antioxidant properties, with studies demonstrating its ability to scavenge free radicals and protect cells from oxidative stress. This compound has also been shown to have an effect on lipid metabolism, with studies showing that it can reduce lipid accumulation in cells.
Advantages and Limitations for Lab Experiments
One advantage of 1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid for lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to have low toxicity, which makes it a safer option for in vitro and in vivo studies. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for the study of 1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies could investigate the mechanism of action of this compound and identify potential targets for its biological effects. Finally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility in water.
Synthesis Methods
1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid can be synthesized through various methods, including the use of N-benzylpiperidine-4-carboxylic acid and 3-methylsulfonylpyridine-2-carboxylic acid. The two compounds are combined and reacted in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) to form this compound. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature or under reflux conditions.
Scientific Research Applications
1-(3-Methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid has been studied for its potential biological and pharmacological properties. It has been shown to exhibit antitumor activity, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. This compound has also been investigated for its potential as an anti-inflammatory agent, with studies showing its ability to reduce inflammation in animal models of arthritis. Additionally, this compound has been studied for its potential as an analgesic, with studies demonstrating its ability to reduce pain in animal models.
Properties
IUPAC Name |
1-(3-methylsulfonylpyridin-2-yl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4S/c1-19(17,18)10-3-2-6-13-11(10)14-7-4-9(5-8-14)12(15)16/h2-3,6,9H,4-5,7-8H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOLHBUYWCOJTEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(N=CC=C1)N2CCC(CC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.